Cas no 1803896-14-1 (4-Nitro-1H-benzimidazole-5-acetic acid)

• Product Name: 4-Nitro-1H-benzimidazole-5-acetic acid
• CAS No: 1803896-14-1
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 4824774
• Update Time: 2025-10-31

4-Nitro-1H-benzimidazole-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1H-benzimidazole-5-acetic acid

• Inchi： 1S/C9H7N3O4/c13-7(14)3-5-1-2-6-8(11-4-10-6)9(5)12(15)16/h1-2,4H,3H2,(H,10,11)(H,13,14)
• InChI Key： WQEJBBCAVHWEGO-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC2=C(C=1[N+](=O)[O-])N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 0.8
• Topological Polar Surface Area: 112

Additional information on 4-Nitro-1H-benzimidazole-5-acetic acid

4-Nitro-1H-benzimidazole-5-acetic Acid: A Comprehensive Overview

The compound 4-Nitro-1H-benzimidazole-5-acetic acid, with the CAS number 1803896-14-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights key structural features: the benzimidazole ring system, which is a bicyclic structure consisting of a benzene ring fused with an imidazole ring, and the presence of a nitro group at the 4-position and an acetic acid substituent at the 5-position.

The benzimidazole moiety is well-known for its versatility in chemical synthesis and its ability to interact with various biological targets. The substitution pattern in this compound—specifically the nitro group and acetic acid substituents—plays a crucial role in determining its chemical reactivity, pharmacokinetic properties, and biological activity. Recent studies have explored the potential of this compound as a lead molecule in the development of novel therapeutic agents, particularly in the areas of oncology and inflammation.

In terms of synthesis, 4-Nitro-1H-benzimidazole-5-acetic acid can be prepared through a variety of methods, including condensation reactions involving o-phenylenediamine derivatives and carboxylic acids. The introduction of the nitro group typically involves nitration reactions, which are carefully controlled to ensure regioselectivity. The acetic acid substituent can be introduced via esterification or direct coupling reactions, depending on the desired intermediate.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preclinical studies have shown that 4-Nitro-1H-benzimidazole-5-acetic acid exhibits potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent. These findings have been corroborated by recent research published in high-impact journals, highlighting the compound's promising therapeutic profile.

The pharmacokinetic properties of this compound are also of significant interest. Studies have shown that it exhibits moderate solubility in aqueous solutions, which is advantageous for oral administration. However, its bioavailability may be influenced by factors such as first-pass metabolism and hepatic extraction. To address these challenges, researchers have explored various strategies, including prodrug design and nanoparticle encapsulation, to enhance its pharmacokinetic performance.

In terms of safety profile, preliminary toxicological studies indicate that 4-Nitro-1H-benzimidazole-5-acetic acid is well-tolerated at therapeutic doses. However, further investigations are required to fully characterize its long-term safety and potential for adverse effects. Regulatory agencies have expressed interest in this compound due to its novel mechanism of action and potential therapeutic benefits.

From a synthetic chemistry perspective, 4-Nitro-1H-benzimidazole-5-acetic acid serves as a valuable building block for constructing more complex molecules. Its reactivity can be further exploited through various functional group transformations, enabling the creation of diverse analogs with enhanced biological activity. This flexibility underscores its importance as a lead compound in drug discovery programs.

In conclusion, 4-Nitro-1H-benzimidazole-5-acetic acid (CAS No: 1803896-14-1) is a versatile and intriguing molecule with significant potential in pharmaceutical research. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a compelling candidate for further development into clinically relevant therapeutics. As research continues to unfold, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatment options.